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Compound of Interest

Compound Name: YM 934

Cat. No.: B154355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbomer 934, a high molecular weight polymer of acrylic acid, is a cornerstone excipient in

the pharmaceutical and cosmetic industries. Its primary function is as a rheology modifier,

enabling the formation of stable gels, suspensions, and emulsions. This technical guide

provides a comprehensive overview of the chemical structure, properties, and applications of

Carbomer 934, with a focus on quantitative data and detailed experimental protocols to support

research and development activities.

Initially, it is important to clarify that the designation "YM-934" is not commonly associated with

this polymer in scientific literature. The correct and widely recognized identifier is Carbomer

934.

Chemical Structure and Properties
Carbomer 934 is a synthetic polymer of acrylic acid cross-linked with allyl ethers of sucrose.[1]

The IUPAC name for the polymer is poly(1-carboxyethylene).[2] Its polymeric nature means it

does not have a discrete molecular weight; instead, it is characterized by a high molecular

weight range.[3] The fundamental repeating unit is acrylic acid.

Table 1: Chemical and Physical Properties of Carbomer 934
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Property Value References

Chemical Name
Poly(acrylic acid), cross-linked

with allyl sucrose
[1]

CAS Number 9007-16-3 [4]

Molecular Formula (C₃H₄O₂)n [2]

Appearance White, fluffy powder [5]

Odor Slightly acetic [5]

Solubility
Swells in water and other polar

solvents
[6]

pH of 0.5% aqueous

dispersion
2.7 - 3.5 [7]

Carboxylic Acid Content 56.0% - 68.0% [8]

Mechanism of Action: pH-Dependent Thickening
The thickening property of Carbomer 934 is activated upon neutralization of its acidic carboxylic

acid groups. In an aqueous dispersion, the polymer molecules remain in a coiled state. The

addition of a neutralizing agent (e.g., triethanolamine, sodium hydroxide) causes the carboxyl

groups to ionize. The resulting electrostatic repulsion between the negatively charged

carboxylate ions leads to the uncoiling and swelling of the polymer chains, significantly

increasing the viscosity of the solution and forming a gel.
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Figure 1: pH-Dependent Thickening Mechanism of Carbomer 934.

Quantitative Data
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Rheological Properties
The viscosity of Carbomer 934 gels is a critical parameter and is influenced by concentration,

pH, and the presence of other ions.

Table 2: Viscosity of Neutralized Aqueous Dispersions of Carbomer 934

Concentration (w/w
%)

pH Viscosity (cP) Reference

0.2% 7.3 - 7.8 2,050 - 5,450 [7]

0.5% 7.3 - 7.8 30,500 - 39,400 [7][8]

Drug Release Kinetics
Carbomer 934 is extensively used in controlled-release oral solid dosage forms. The polymer

swells in the gastrointestinal tract, forming a gel layer that controls the diffusion of the

embedded drug. The release mechanism is often a combination of diffusion and erosion of the

polymer matrix.

Table 3: Drug Release Characteristics from Carbomer 934 Matrices (Illustrative)

Drug
Polymer
Concentration
(%)

Release
Mechanism

Key Findings Reference

Theophylline 10%, 30%, 50%
Anomalous (non-

Fickian) transport

Release rate

decreased with

increasing

polymer

concentration.

[9]

Clotrimazole 1.0% -

Permeation

enhanced by

various oils and

surfactants.

[10]
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Note: Specific release profiles are highly dependent on the drug's properties and the complete

formulation.

Toxicological Data
Carbomer 934 is generally considered a safe and biocompatible material for topical and oral

administration.

Table 4: Summary of Toxicological Data for Carbomer 934

Test Species Route Result Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 2500 mg/kg [3]

Skin Irritation - -

Non-irritating at

typical

concentrations

[11]

Eye Irritation - -

May cause

irritation at high

concentrations

[12]

Experimental Protocols
Preparation of a Carbomer 934 Gel (1% w/w)
This protocol describes a standard method for preparing a simple aqueous gel.
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Start
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(can take several hours)

5. Add a neutralizing agent
(e.g., Triethanolamine) dropwise

while stirring

6. Monitor pH until it reaches
the desired range (e.g., 6.5-7.5)

pH out of range

7. Homogenize the gel to ensure
uniformity

pH in range

End: Clear, viscous gel
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Figure 2: Experimental Workflow for Carbomer 934 Gel Preparation.
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Methodology:

Dispersion: Slowly and carefully sift Carbomer 934 powder into the vortex of vigorously

agitated purified water. This helps to prevent the formation of clumps.

Hydration: Continue stirring until the polymer is fully dispersed. Allow the solution to stand for

a period (e.g., 2-24 hours) to ensure complete hydration of the polymer particles.

Neutralization: While stirring, add a neutralizing agent such as triethanolamine (TEA) or a

sodium hydroxide solution dropwise.

Gel Formation: As the pH of the dispersion approaches neutrality (typically pH 6-8), a

significant increase in viscosity will be observed, and a clear gel will form.

Final pH Adjustment: Carefully monitor the pH and add the neutralizer until the desired pH

and viscosity are achieved.

Viscosity Measurement of a Carbomer 934 Gel
Methodology:

Instrument: A rotational viscometer (e.g., Brookfield type) is commonly used.

Spindle and Speed Selection: Choose an appropriate spindle and rotational speed based on

the expected viscosity of the gel. For highly viscous gels, a T-bar spindle with a helipath

stand may be necessary to ensure fresh material is constantly being measured.

Sample Preparation: Place a sufficient amount of the gel in a beaker, ensuring there are no

air bubbles.

Equilibration: Allow the sample to equilibrate to the desired temperature (e.g., 25°C).

Measurement: Immerse the spindle into the gel to the specified depth. Allow the reading to

stabilize before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).

Applications in Drug Development
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Carbomer 934's versatility makes it a valuable component in a wide range of pharmaceutical

formulations:

Topical Gels and Creams: It provides the desired consistency and feel for products applied to

the skin.[10]

Ophthalmic Preparations: Its mucoadhesive properties can prolong the contact time of drugs

with the ocular surface.

Oral Suspensions: It effectively suspends insoluble drug particles, ensuring uniform dosage.

Controlled-Release Tablets: It forms a hydrogel matrix that controls the release of the active

pharmaceutical ingredient over an extended period.[13][14]

Bioadhesive Formulations: It can be used to formulate preparations that adhere to mucous

membranes, providing localized drug delivery.

Conclusion
Carbomer 934 remains a critical excipient in modern pharmaceutical and cosmetic formulation

due to its predictable and effective rheology-modifying properties. A thorough understanding of

its chemical characteristics, mechanism of action, and the impact of formulation variables on its

performance is essential for the successful development of stable and efficacious products.

The quantitative data and experimental protocols provided in this guide serve as a valuable

resource for researchers and formulators working with this versatile polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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